Cas no 2138262-96-9 (3-chloro-1H-pyrazole-4-sulfonyl fluoride)

• Product Name: 3-chloro-1H-pyrazole-4-sulfonyl fluoride
• CAS No: 2138262-96-9
• MF: C₃H₂ClFN₂O₂S
• MW: 184.576581478119
• CID: 6212230
• PubChem ID: 165863370
• Update Time: 2025-06-10

3-chloro-1H-pyrazole-4-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-728763
• 2138262-96-9
• 3-chloro-1H-pyrazole-4-sulfonyl fluoride

• Inchi： 1S/C3H2ClFN2O2S/c4-3-2(1-6-7-3)10(5,8)9/h1H,(H,6,7)
• InChI Key： WQOJMMZBIDIFJD-UHFFFAOYSA-N
• SMILES： ClC1=C(C=NN1)S(=O)(=O)F

Computed Properties

• Exact Mass: 183.9509543g/mol
• Monoisotopic Mass: 183.9509543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 71.2Ų

Additional information on 3-chloro-1H-pyrazole-4-sulfonyl fluoride

Recent Advances in the Application of 3-Chloro-1H-pyrazole-4-sulfonyl Fluoride (CAS: 2138262-96-9) in Chemical Biology and Drug Discovery

The compound 3-chloro-1H-pyrazole-4-sulfonyl fluoride (CAS: 2138262-96-9) has recently emerged as a versatile building block in chemical biology and medicinal chemistry. This sulfonyl fluoride derivative has garnered significant attention due to its unique reactivity profile, which enables selective modification of biological targets. Recent studies have demonstrated its utility in covalent inhibitor design, activity-based protein profiling (ABPP), and the development of novel therapeutic agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 3-chloro-1H-pyrazole-4-sulfonyl fluoride as a warhead in covalent kinase inhibitors. The compound's ability to selectively modify catalytic lysine residues in ATP-binding pockets was demonstrated across multiple kinase targets, with particular efficacy against tyrosine kinase family members. This work highlights the potential of this scaffold for developing targeted therapies in oncology.

Another significant application was reported in Nature Chemical Biology, where the compound was employed in chemoproteomic studies to map reactive cysteines in the human proteome. The sulfonyl fluoride moiety showed excellent stability in physiological conditions while maintaining sufficient reactivity for proteome-wide profiling. This approach enabled the identification of previously unknown druggable sites on challenging targets, including transcription factors and scaffolding proteins.

The synthetic accessibility of 3-chloro-1H-pyrazole-4-sulfonyl fluoride has also been improved through recent methodological developments. A 2024 publication in Organic Letters described a novel one-pot synthesis route that significantly increases yield and purity while reducing hazardous byproducts. This advancement is expected to facilitate broader adoption of the compound in both academic and industrial settings.

From a safety and pharmacokinetic perspective, recent preclinical studies have shown promising results for derivatives of 3-chloro-1H-pyrazole-4-sulfonyl fluoride. The scaffold demonstrates favorable metabolic stability and membrane permeability, addressing historical challenges associated with sulfonyl fluoride-containing compounds. These findings were presented at the 2024 American Chemical Society National Meeting and are currently under review for publication.

Looking forward, the unique properties of 3-chloro-1H-pyrazole-4-sulfonyl fluoride position it as a valuable tool for addressing emerging challenges in drug discovery, particularly in targeting protein-protein interactions and undruggable targets. Ongoing research is exploring its application in PROTAC design and targeted protein degradation strategies, with preliminary results showing enhanced selectivity profiles compared to traditional warheads.